Cas no 169885-18-1 (1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl-)
169885-18-1 structure
Product Name:1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl-
CAS No:169885-18-1
MF:C7H9ClN2O
MW:172.61216044426
CID:111266
PubChem ID:12107438
Update Time:2025-04-18
1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl-
- 5-ethyl-2-methylpyrazole-3-carbonyl chloride
- 1H-Pyrazole-5-carbonyl chloride, 3-ethyl-1-methyl- (9CI)
- 1-methyl-3-ethylpyrazole-5-carboxylic acid chloride
- DTXSID80477711
- AKOS014316174
- 1H-PYRAZOLE-5-CARBONYL CHLORIDE, 3-ETHYL-1-METHYL-
- 3-Ethyl-1-methyl-1H-pyrazole-5-carbonyl chloride
- UKWCDSHJZHDHKN-UHFFFAOYSA-N
- SCHEMBL6378085
- 169885-18-1
-
- Inchi: 1S/C7H9ClN2O/c1-3-5-4-6(7(8)11)10(2)9-5/h4H,3H2,1-2H3
- InChI Key: UKWCDSHJZHDHKN-UHFFFAOYSA-N
- SMILES: ClC(C1=CC(CC)=NN1C)=O
Computed Properties
- Exact Mass: 172.04047
- Monoisotopic Mass: 172.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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